Cas no 2680765-85-7 (8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2680765-85-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6367983
• PubChem ID: 165915258
• Update Time: 2025-05-27

8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680765-85-7
• EN300-28284439
• 8-methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C15H17NO4/c1-3-9-20-15(19)16-8-7-12(14(17)18)11-6-4-5-10(2)13(11)16/h3-6,12H,1,7-9H2,2H3,(H,17,18)
• InChI Key： ARNYWQJVQYTWEO-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=C(C)C=2N(C(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Comprehensive Overview of 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2680765-85-7)

8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2680765-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both carboxylic acid and allyloxycarbonyl functional groups in its structure makes it a versatile intermediate for synthetic modifications and drug development.

In recent years, the demand for tetrahydroquinoline derivatives has surged, driven by their role in designing novel therapeutics for conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. Researchers are particularly interested in 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid due to its potential as a building block for small-molecule drugs. Its CAS number 2680765-85-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in the field.

The synthesis of 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid typically involves multi-step organic reactions, including cyclization, esterification, and functional group protection. These processes are optimized to achieve high yields and purity, which are critical for its use in pharmaceutical applications. The compound's allyloxycarbonyl group is particularly noteworthy, as it serves as a protective group in peptide synthesis and other sensitive chemical transformations.

From an industrial perspective, CAS 2680765-85-7 is often discussed in the context of green chemistry and sustainable manufacturing. Companies are exploring eco-friendly synthesis routes to minimize waste and reduce the environmental impact of producing such complex molecules. This aligns with the broader trend of sustainable pharmaceuticals, a topic that resonates strongly with today's environmentally conscious consumers and researchers.

Another area of interest is the compound's potential role in drug discovery. Its tetrahydroquinoline core is a common motif in many FDA-approved drugs, and modifications to its structure could lead to new treatments for unmet medical needs. For instance, researchers are investigating its derivatives for their anti-inflammatory and neuroprotective properties, which are highly relevant given the rising prevalence of chronic diseases and aging populations worldwide.

In addition to its pharmaceutical applications, 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is also studied for its physicochemical properties. Its solubility, stability, and reactivity are key factors that influence its suitability for various formulations. These characteristics are often explored using advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

The compound's CAS registry number 2680765-85-7 is a critical identifier for researchers and regulatory bodies, ensuring accurate communication and documentation in scientific literature. Its inclusion in chemical databases like PubChem and Reaxys facilitates easy access to its properties, safety data, and synthetic protocols. This transparency is essential for fostering collaboration and innovation in the scientific community.

As the field of medicinal chemistry continues to evolve, compounds like 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid will remain at the forefront of research. Their ability to serve as scaffolds for new drug candidates makes them invaluable tools in the quest for better therapies. With ongoing advancements in computational chemistry and high-throughput screening, the potential applications of this compound are likely to expand even further.

In summary, 8-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2680765-85-7) represents a fascinating area of study with broad implications for pharmaceutical development and chemical synthesis. Its unique structure, combined with the growing demand for innovative therapeutics, ensures that it will remain a topic of interest for years to come.